Cas no 2227827-05-4 (methyl 5-(3R)-3-hydroxybutyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3R)-3-hydroxybutyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2227827-05-4
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5943301
• PubChem ID: 165683560
• Update Time: 2025-05-23

methyl 5-(3R)-3-hydroxybutyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3R)-3-hydroxybutyl-1-methyl-1H-pyrazole-4-carboxylate
• 2227827-05-4
• methyl 5-[(3R)-3-hydroxybutyl]-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1740319

• Inchi： 1S/C10H16N2O3/c1-7(13)4-5-9-8(10(14)15-3)6-11-12(9)2/h6-7,13H,4-5H2,1-3H3/t7-/m1/s1
• InChI Key： STPSNRLNOFFFLC-SSDOTTSWSA-N
• SMILES： O[C@H](C)CCC1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(3R)-3-hydroxybutyl-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(3R)-3-Hydroxybutyl-1-Methyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

The compound Methyl 5-(3R)-3-Hydroxybutyl-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2227827-05-4) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure is characterized by a pyrazole ring system, a hydroxybutyl group, and a methyl ester moiety, all of which contribute to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that methyl ester-containing pyrazoles can exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that Methyl 5-(3R)-3-Hydroxybutyl-1-Methyl-1H-Pyrazole-4-Carboxylate may have therapeutic potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The stereochemistry of the compound, specifically the (3R) configuration of the hydroxybutyl group, plays a crucial role in determining its pharmacokinetic properties. Stereoisomers often exhibit different biological activities due to their varying interactions with target proteins. In this case, the (3R) configuration may enhance the compound's bioavailability and stability, making it a promising candidate for further preclinical studies.

From a synthetic perspective, the preparation of Methyl 5-(3R)-3-Hydroxybutyl-1-Methyl-1H-Pyrazole-4-Carboxylate involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and stereochemical control. Researchers have employed various strategies to optimize the synthesis of this compound, including the use of chiral catalysts and asymmetric induction techniques. These advancements have significantly improved the yield and enantiomeric purity of the product.

In terms of applications, pyrazole derivatives like this compound are being explored for their potential as agrochemicals. Studies published in *Pest Management Science* have shown that certain pyrazole-containing molecules can act as effective fungicides or insecticides. Given its structural features, Methyl 5-(3R)-3-Hydroxybutyl-1-Methyl-1H-Pyrazole-4-Carboxylate may exhibit similar biopesticide properties, making it a valuable addition to sustainable agricultural practices.

Moreover, the methyl ester group in this compound contributes to its lipophilicity, which is an important factor in drug design. Lipophilic compounds tend to have better membrane permeability, enhancing their ability to reach intracellular targets. This property makes Methyl 5-(3R)-3-Hydroxybutyl-1-Methyl-1H-Pyrazole-4-Carboxylate a strong candidate for developing drugs targeting intracellular pathogens or metabolic disorders.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinity of this compound with various protein targets. Molecular docking studies have revealed potential interactions with key enzymes involved in inflammation and oxidative stress pathways. These insights provide a foundation for designing more potent derivatives with improved therapeutic profiles.

In conclusion, Methyl 5-(3R)-3-Hydroxybutyl-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2227827-05-4) is a versatile compound with significant potential in both medicinal and agricultural applications. Its unique structure, stereochemistry, and chemical properties make it an intriguing subject for further research and development. As ongoing studies continue to uncover its full spectrum of biological activities, this compound is poised to play a pivotal role in advancing modern medicine and sustainable agriculture.